Cas no 877796-43-5 (5-((4-fluorobenzyl)oxy)-2-(2-imino-5-(2-methoxyphenoxy)-6-methyl-1,2-dihydropyrimidin-4-yl)phenol)

• Product Name: 5-((4-fluorobenzyl)oxy)-2-(2-imino-5-(2-methoxyphenoxy)-6-methyl-1,2-dihydropyrimidin-4-yl)phenol
• CAS No: 877796-43-5
• MF: C₂₅H₂₂FN₃O₄
• MW: 447.458289623261
• CID: 5421979
• Update Time: 2025-11-01

5-((4-fluorobenzyl)oxy)-2-(2-imino-5-(2-methoxyphenoxy)-6-methyl-1,2-dihydropyrimidin-4-yl)phenol Chemical and Physical Properties

Names and Identifiers

• 5-((4-fluorobenzyl)oxy)-2-(2-imino-5-(2-methoxyphenoxy)-6-methyl-1,2-dihydropyrimidin-4-yl)phenol

• Inchi： 1S/C25H22FN3O4/c1-15-24(33-22-6-4-3-5-21(22)31-2)23(29-25(27)28-15)19-12-11-18(13-20(19)30)32-14-16-7-9-17(26)10-8-16/h3-13,30H,14H2,1-2H3,(H2,27,28,29)
• InChI Key： HESXKURXMADQIJ-UHFFFAOYSA-N
• SMILES： C1(O)=CC(OCC2=CC=C(F)C=C2)=CC=C1C1C(OC2=CC=CC=C2OC)=C(C)N=C(N)N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on 5-((4-fluorobenzyl)oxy)-2-(2-imino-5-(2-methoxyphenoxy)-6-methyl-1,2-dihydropyrimidin-4-yl)phenol

Introduction to Compound with CAS No. 877796-43-5 and Its Applications in Chemical Biology

The compound with the CAS number 877796-43-5 is a sophisticated organic molecule that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound, formally known as 5-((4-fluorobenzyl)oxy)-2-(2-imino-5-(2-methoxyphenoxy)-6-methyl-1,2-dihydropyrimidin-4-yl)phenol, represents a fascinating example of how structural modifications can lead to novel bioactivities and therapeutic potential.

At the core of this compound's structure lies a phenolic moiety that is linked to a dihydropyrimidine ring. The dihydropyrimidine ring is a well-known pharmacophore in medicinal chemistry, often found in various therapeutic agents due to its ability to interact with biological targets in a highly specific manner. The presence of the 4-fluorobenzyl group further enhances the compound's potential by introducing fluorine, which can influence both the metabolic stability and binding affinity of the molecule.

The 2-imino substituent on the dihydropyrimidine ring adds another layer of complexity, potentially allowing for tautomerization and thus multiple conformations that could interact differently with biological targets. This feature is particularly intriguing for drug discovery, as it can lead to increased flexibility and adaptability in binding to proteins or other biomolecules.

The phenoxy group attached to the dihydropyrimidine ring is another critical feature, providing a hydrophilic extension that can improve solubility and bioavailability. Additionally, the 2-methoxyphenoxy moiety introduces a methoxy group, which can modulate electronic properties and influence interactions with biological systems. These structural elements collectively contribute to the compound's potential as a lead molecule in pharmaceutical development.

In recent years, there has been growing interest in developing small molecules that can modulate protein-protein interactions (PPIs). The compound with CAS No. 877796-43-5 shows promise in this area due to its multifaceted structural features. Specifically, the combination of the phenolic hydroxyl group, the fluorobenzyl ether linkage, and the imino-dihydropyrimidine core suggests that it could interact with various protein targets involved in critical biological pathways.

One of the most exciting aspects of this compound is its potential application in oncology research. Dihydropyrimidines have been explored as inhibitors of kinases and other enzymes involved in cancer cell proliferation. The specific modifications present in this molecule may allow it to selectively inhibit key oncogenic pathways while minimizing off-target effects. Preclinical studies have begun to explore these possibilities, with early results suggesting that derivatives of this compound may exhibit potent antitumor activity.

Beyond oncology, this compound has also shown promise in other therapeutic areas. For instance, its ability to modulate PPIs makes it a candidate for treating inflammatory diseases by interfering with pathways involving cytokine release or immune cell signaling. Furthermore, its structural similarity to known bioactive molecules suggests that it could be further optimized to target other diseases such as neurodegenerative disorders or infectious diseases.

The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthesis involves careful control of reaction conditions to ensure high yield and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct key functional groups efficiently. These synthetic strategies not only highlight the synthetic prowess required but also open up avenues for modifying the structure further to improve bioactivity.

In conclusion, the compound with CAS No. 877796-43-5 is a structurally complex molecule with remarkable potential in chemical biology and drug discovery. Its unique combination of pharmacophores—such as the phenolic hydroxyl group, fluorobenzyl ether linkage, and imino-dihydropyrimidine core—makes it an attractive candidate for developing novel therapeutics. As research continues into its bioactivity and mechanisms of action, this compound is poised to play a significant role in addressing some of today's most pressing medical challenges.